Cas no 1050619-81-2 (5-Chloro-1-phenyl-1H-pyrazole-4-carbonitrile)

5-Chloro-1-phenyl-1H-pyrazole-4-carbonitrile is a heterocyclic organic compound featuring a pyrazole core substituted with chloro, phenyl, and cyano functional groups. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing cyano and chloro groups enhance its utility in nucleophilic substitution and cyclization reactions. Its well-defined crystalline form ensures consistent purity and stability, facilitating precise applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound's robust synthetic versatility and compatibility with diverse reaction conditions make it a preferred choice for researchers seeking to explore novel pyrazole derivatives.

5-Chloro-1-phenyl-1H-pyrazole-4-carbonitrile structure

1050619-81-2 structure

Product Name:5-Chloro-1-phenyl-1H-pyrazole-4-carbonitrile

CAS No:1050619-81-2

MF:C₁₀H₆ClN₃

MW:203.627740383148

MDL:MFCD09959879

CID:94866

PubChem ID:46741285

Update Time:2025-06-07

5-Chloro-1-phenyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-1-phenyl-1H-pyrazole-4-carbonitrile
- 5-chloro-1-phenylpyrazole-4-carbonitrile
- F17264
- DTXSID90675423
- AMY11969
- AKOS015899783
- J-517269
- FT-0745346
- 1050619-81-2
- MFCD09959879
- EN300-110954
- SCHEMBL26120479
- MDL： MFCD09959879
- Inchi： 1S/C10H6ClN3/c11-10-8(6-12)7-13-14(10)9-4-2-1-3-5-9/h1-5,7H
- InChI Key： PUSZKFPOUNLXFN-UHFFFAOYSA-N
- SMILES： ClC1=C(C#N)C=NN1C1C=CC=CC=1

Computed Properties

Exact Mass: 203.0250249g/mol
Monoisotopic Mass: 203.0250249g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 41.6Å²

Experimental Properties

Density: 1.28
Melting Point: 79-80 ºC
Boiling Point: 363 ºC
Flash Point: 173 ºC

5-Chloro-1-phenyl-1H-pyrazole-4-carbonitrile Pricemore >>

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